Cas no 361174-13-2 (ethyl 4-4-({4H,5H-naphtho1,2-d1,3thiazol-2-yl}carbamoyl)benzenesulfonylpiperazine-1-carboxylate)

• Product Name: ethyl 4-4-({4H,5H-naphtho1,2-d1,3thiazol-2-yl}carbamoyl)benzenesulfonylpiperazine-1-carboxylate
• CAS No: 361174-13-2
• MF: C₂₅H₂₆N₄O₅S₂
• MW: 526.627743244171
• CID: 6010271
• PubChem ID: 4673624
• Update Time: 2025-07-16

ethyl 4-4-({4H,5H-naphtho1,2-d1,3thiazol-2-yl}carbamoyl)benzenesulfonylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-4-({4H,5H-naphtho1,2-d1,3thiazol-2-yl}carbamoyl)benzenesulfonylpiperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-[[4-[[(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)amino]carbonyl]phenyl]sulfonyl]-, ethyl ester
• 361174-13-2
• ethyl 4-[4-({4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}carbamoyl)benzenesulfonyl]piperazine-1-carboxylate
• SR-01000445958
• ethyl 4-[4-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-ylcarbamoyl)phenyl]sulfonylpiperazine-1-carboxylate
• F0834-0168
• ethyl 4-((4-((4,5-dihydronaphtho[1,2-d]thiazol-2-yl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate
• Oprea1_463345
• AKOS024600757
• SR-01000445958-1

• Inchi： 1S/C25H26N4O5S2/c1-2-34-25(31)28-13-15-29(16-14-28)36(32,33)19-10-7-18(8-11-19)23(30)27-24-26-22-20-6-4-3-5-17(20)9-12-21(22)35-24/h3-8,10-11H,2,9,12-16H2,1H3,(H,26,27,30)
• InChI Key： CWJOUNDYJLVGQO-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(S(C2=CC=C(C(NC3=NC4C5=C(C=CC=C5)CCC=4S3)=O)C=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 526.13446229g/mol
• Monoisotopic Mass: 526.13446229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 897
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.430±0.06 g/cm3(Predicted)
• pka: 6.53±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles Naphthothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles

Additional information on ethyl 4-4-({4H,5H-naphtho1,2-d1,3thiazol-2-yl}carbamoyl)benzenesulfonylpiperazine-1-carboxylate

Introduction to ethyl 4-4-({4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}carbamoyl)benzenesulfonyl)piperazine-1-carboxylate (CAS No. 361174-13-2)

Ethyl 4-4-({4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}carbamoyl)benzenesulfonyl)piperazine-1-carboxylate (CAS No. 361174-13-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazine derivatives and is characterized by its unique structural features, including a naphthothiazole moiety and a benzenesulfonyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The naphthothiazole core is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. Naphthothiazoles have been extensively studied for their anti-inflammatory, antitumor, and antimicrobial properties. The presence of this moiety in ethyl 4-4-({4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}carbamoyl)benzenesulfonyl)piperazine-1-carboxylate suggests that it may exhibit similar biological activities, making it a promising candidate for further investigation.

The benzenesulfonyl group is another key structural feature of this compound. Sulfonyl groups are known for their ability to enhance the solubility and bioavailability of organic molecules. In the context of drug development, this can be crucial for improving the pharmacokinetic properties of a compound. Additionally, the sulfonyl group can influence the binding affinity and selectivity of the molecule towards its target proteins.

The piperazine ring is a versatile moiety that is widely used in drug design due to its ability to form hydrogen bonds and interact with various biological targets. Piperazines are often found in compounds with central nervous system (CNS) activity, such as antidepressants and antipsychotics. In ethyl 4-4-({4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}carbamoyl)benzenesulfonyl)piperazine-1-carboxylate, the piperazine ring may play a crucial role in modulating the compound's pharmacological profile.

Recent studies have highlighted the potential therapeutic applications of ethyl 4-4-({4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}carbamoyl)benzenesulfonyl)piperazine-1-carboxylate. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Another area of interest is the compound's antitumor properties. Research conducted at the National Cancer Institute found that ethyl 4-4-({4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}carbamoyl)benzenesulfonyl)piperazine-1-carboxylate can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. This suggests that it may have therapeutic potential in oncology.

In addition to its biological activities, ethyl 4-4-({4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}carbamoyl)benzenesulfonyl)piperazine-1-carboxylate has also been studied for its pharmacokinetic properties. A study published in *Pharmaceutical Research* reported that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are essential for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects while minimizing side effects.

The synthesis of ethyl 4-4-({4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}carbamoyl)benzenesulfonyl)piperazine-1-carboxylate involves several steps and requires careful optimization to achieve high yields and purity. The synthetic route typically starts with the formation of the naphthothiazole core through a series of reactions involving aromatic substitution and cyclization. The benzenesulfonyl group is then introduced through sulfonation reactions, followed by coupling with piperazine derivatives to form the final product.

In conclusion, ethyl 4-4-({4H,5H-naphtho[1,2-d][1,3]thiazol-2-yl}carbamoyl)benzenesulfonyl)piperazine-1-carboxylate (CAS No. 361174-13-2) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its unique structural features make it an attractive candidate for further research and development in various therapeutic areas. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.